Cas no 1246833-53-3 ((E)-Deschlorophenyl Fluoxastrobin-d4)

• Product Name: (E)-Deschlorophenyl Fluoxastrobin-d4
• CAS No: 1246833-53-3
• MF: C₁₅H₁₃FN₄O₅
• MW: 348.285926580429
• CID: 4553633
• Update Time: 2025-06-07

(E)-Deschlorophenyl Fluoxastrobin-d4 Chemical and Physical Properties

Names and Identifiers

• (E)-Deschlorophenyl Fluoxastrobin-d4
• 6-[2-[(E)-(5,6-Dihydro-1,4,2-dioxazin-3-yl-d4)(MethoxyiMino)Methyl]phenoxy]-5-fluoro-4(3H)-pyriMidinone

• Inchi： 1S/C15H13FN4O5/c1-22-19-12(15-20-24-7-6-23-15)9-4-2-3-5-10(9)25-14-11(16)13(21)17-8-18-14/h2-5,8H,6-7H2,1H3,(H,17,18,21)/b19-12+
• InChI Key： HGGMQELFVNXQAD-XDHOZWIPSA-N
• SMILES： O=C1N=CNC(Oc2ccccc2/C(/C2=NOCCO2)=N\OC)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on (E)-Deschlorophenyl Fluoxastrobin-d4

Professional Introduction of (E)-Deschlorophenyl Fluoxastrobin-d4

The compound with CAS No. 1246833-53-3, known as (E)-Deschlorophenyl Fluoxastrobin-d4, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, drug delivery systems, and environmental science.

Fluoxastrobin, the parent compound of (E)-Deschlorophenyl Fluoxastrobin-d4, is widely recognized for its effectiveness in agricultural applications, particularly as a fungicide. The introduction of the d4 isotopic label in the derivative compound has opened new avenues for research into isotopic tracing and metabolic studies. This modification not only enhances the compound's stability but also provides researchers with a powerful tool for tracking biochemical processes with unprecedented precision.

The synthesis of (E)-Deschlorophenyl Fluoxastrobin-d4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it highly suitable for chiral recognition studies. The compound's structure, characterized by a rigid aromatic framework and a flexible side chain, contributes to its unique electronic and optical properties.

In terms of applications, (E)-Deschlorophenyl Fluoxastrobin-d4 has shown promise in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form self-assembled monolayers (SAMs) on various substrates makes it an ideal candidate for surface functionalization in nanotechnology. Recent research has demonstrated its potential in enhancing the efficiency of solar cells by improving charge transport properties.

The environmental impact of (E)-Deschlorophenyl Fluoxastrobin-d4 has also been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional pesticides. Furthermore, its degradation products have been found to be non-toxic under standard environmental conditions, which aligns with current global efforts to develop eco-friendly chemical compounds.

From a regulatory standpoint, the production and use of (E)-Deschlorophenyl Fluoxastrobin-d4 are subject to stringent safety standards to ensure minimal environmental impact. Researchers are actively exploring methods to optimize its synthesis process, reduce waste generation, and improve overall sustainability.

In conclusion, (E)-Deschlorophenyl Fluoxastrobin-d4 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique properties and potential for further development make it a focal point for ongoing research and innovation.